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Compound of Interest

Compound Name: Cryptocyanine iodide
CAS No.: 12655-94-6
Cat. No.: B8074905
Get Quote
. J

Executive Summary

Cryptocyanine iodide (DCI) is a cationic cyanine dye historically significant as a Q-switching
saturable absorber for ruby lasers (

nm) and currently utilized in fluorescence microscopy and solvatochromic studies.[1]

Its utility depends critically on solvent choice.[1] As an ionic salt with a hydrophobic
polymethine chain, DCI exhibits amphiphilic solubility behavior: it requires polar organic
solvents to dissociate the iodide ion and solvate the cationic chromophore, yet it is insoluble in
non-polar hydrocarbons and sparingly soluble in pure water.

Key Operational Constraint: DCI is photolabile. Solubility protocols must be integrated with
light-protection strategies to prevent rapid photodegradation.[1]

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8074905#bc-rfq
https://www.benchchem.com/product/b8074905/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-cryptocyanine-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Diethyl-4_4_-dicarbocyanine-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Diethyl-4_4_-dicarbocyanine-iodide
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Diethyl-4_4_-dicarbocyanine-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8074905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Specification
IUPAC Name 1,1'-Diethyl-4,4'-carbocyanine iodide
CAS Number 4727-50-8

Molecular Formula

Molecular Weight 480.39 g/mol

Appearance Dark green/metallic crystalline powder

Absorption Max (
~709 nm (Ethanol)

)
Molar Extinction ( M-1cm-! (at
) in Ethanol)

Solvent Compatibility Matrix

The following matrix categorizes solvents based on their ability to dissolve DCI and maintain
solution stability.

Solubility Data Table
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Specific Solubility Primary
Solvent Class . o Notes
Solvent Rating Application
Preferred
Spectroscopy / solvent.[1] Low
Alcohols Ethanol (Abs.) Excellent ) o
Stock Solutions toxicity, good
stability.[1]
High solubility,
Q-Switching / J ) o
Methanol Excellent but higher
Lasers B
volatility.[1]
Induces
bathochromic
] ] Long-term ]
Polar Aprotic DMSO High (red) shift.[1]
Storage ] -
High boiling
point.[1]
Good solubility,
DMF High Synthesis but difficult to
remove.[1]
) Used to dampen
Viscous Laser . _
Polyols Ethylene Glycol Moderate Jet mechanical noise
ets
in dye jets.[1]
o Variable stability;
. Partitioning _
Chlorinated Chloroform Low/Moderate ) often requires
Studies
trace alcohol.[1]
Causes dye
Non-Polar Hexane/Toluene Insoluble N/A precipitation/aggr
egation.[1]
Requires organic
) ) co-solvent (e.g.,
Biological
Aqueous Water Poor ) 5-10% DMSO) to
Imaging

prevent

aggregation.[1]
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Mechanistic Insight: Solvatochromism

DCI exhibits positive solvatochromism. In more polar solvents (like DMSO), the excited state is
stabilized relative to the ground state, causing a red shift in the absorption spectrum.[2]
Conversely, in less polar environments, the dye may form H-aggregates (blue-shifted, non-
fluorescent stacks) or J-aggregates (red-shifted, narrow band), significantly altering optical

performance.[1]

Experimental Protocol: Preparation of Stable Stock
Solutions

Objective: Prepare a

stock solution in Ethanol. Safety: DCI is an irritant.[1] Wear nitrile gloves and work under low-
light conditions (amber glassware).[1]

Workflow Diagram (DOT)

Add Solvent Vortex first nication Remove particulates Syringe Filter .
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Storage
(UV-Vis Abs) (-20°C, Dark)

fQCFal s
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Caption: Step-by-step workflow for preparing optical-grade Cryptocyanine lodide solutions.

Step-by-Step Methodology

e Calculations:
o Target Concentration:
o Target Volume:

o Mass Required:

[1]
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e Weighing:

o Weigh the powder into an amber scintillation vial.

o Note: Static electricity can be an issue.[1] Use an anti-static gun if the powder disperses.
 Dissolution:

o Add

of spectroscopic grade Ethanol (or DMSO).[1]

o Vortex for 30 seconds.

o Sonicate in a water bath for 5 minutes. Critical: Ensure water temperature does not
exceed 30°C to prevent thermal degradation.[1]

« Filtration (Self-Validating Step):
o Pass the solution through a 0.2 um PTFE syringe filter.

o Why? Undissolved micro-crystals act as scattering centers in laser cavities, ruining Q-
switching efficiency.[1]

e Quality Control (QC):
o Take a

aliquot and dilute into

ethanol (1:100 dilution).
o Measure Absorbance (

) at

(709 nm).[1][3]

o Validation Logic: Calculate concentration using Beer-Lambert Law (
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)-[1]
o Success Criteria;: Calculated
should be within +5% of expected

]

Logic of Solvent Selection

Selecting the right solvent is a trade-off between solubility, stability, and application
requirements.[1]

Select Application

Q-Switching / Laser Cavity Long-Term Stock Bio-lmaging / Staining

High volatility required \ General purpose Aqueous compatibility

[Anhydrous DMSO] [DMSO (5%) + Buffer]

Click to download full resolution via product page

Short term (<1 week) \Max stability

Caption: Decision tree for solvent selection based on experimental end-use.

Troubleshooting & Stability
Common Failure Modes

e Photobleaching:
o Symptom:[1][4][5][6][7][8] Solution turns from dark green/blue to pale yellow or clear.[1]

o Cause: Oxidation of the polymethine chain upon exposure to ambient light.
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o Remedy: Store exclusively in amber glass or foil-wrapped containers.
o Precipitation (Dimerization):

o Symptom:[1][4][5][6][7][8] Loss of fluorescence; appearance of a blue-shifted absorption
shoulder (~600-650 nm).[1]

o Cause: Formation of H-aggregates at high concentrations (>5 mM) or in presence of
water.[1]

o Remedy: Sonicate; add a disaggregating agent (e.g., Triton X-100) if compatible; switch to
pure organic solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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